Cas no 35859-44-0 (2-({[(4-chlorophenyl)sulfanyl]acetyl}oxy)-N,N-diethylethanaminium chloride)

• Product Name: 2-({[(4-chlorophenyl)sulfanyl]acetyl}oxy)-N,N-diethylethanaminium chloride
• CAS No: 35859-44-0
• MF: C₁₄H₂₁Cl₂NO₂S
• MW: 338.293040990829
• CID: 1477557
• PubChem ID: 37286
• Update Time: 2025-04-21

2-({[(4-chlorophenyl)sulfanyl]acetyl}oxy)-N,N-diethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-({[(4-chlorophenyl)sulfanyl]acetyl}oxy)-N,N-diethylethanaminium chloride
• 2-[2-(4-chlorophenyl)sulfanylacetyl]oxyethyl-diethylazanium,chloride
• ((p-Chlorophenyl)thio)acetic acid 2-(diethylamino)ethyl ester hydrochloride
• Acetic acid, ((4-chlorophenyl)thio)-, 2-(diethylamino)ethyl ester, hydrochloride
• ACETIC ACID, ((p-CHLOROPHENYL)THIO)-, 2-(DIETHYLAMINO)ETHYL ESTER, HYDROCHLORIDE
• 35859-44-0

• Inchi： 1S/C14H20ClNO2S.ClH/c1-3-16(4-2)9-10-18-14(17)11-19-13-7-5-12(15)6-8-13;/h5-8H,3-4,9-11H2,1-2H3;1H
• InChI Key： SGOFCKYJVQMSEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC(=O)OCC[NH+](CC)CC.[Cl-]

Computed Properties

• Exact Mass: 315.9028
• Monoisotopic Mass: 337.0670055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 32.2